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Compound of Interest

Compound Name: 2-Amino-1-naphthol hydrochloride

Cat. No.: B1252239

2-Amino-1-naphthol Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-1-naphthol hydrochloride is a naphthalene-derived aromatic amine that serves as a
valuable intermediate in various chemical syntheses. Its structure, featuring both an amino and
a hydroxyl group on the naphthalene ring, makes it a versatile building block for the synthesis
of dyes, pigments, and other complex organic molecules. This technical guide provides a
detailed overview of the chemical properties, structure, synthesis, and analysis of 2-Amino-1-
naphthol hydrochloride, tailored for professionals in research and development.

Chemical Structure and Properties

2-Amino-1-naphthol hydrochloride is the hydrochloride salt of 2-Amino-1-naphthol. The
presence of the hydrochloride group enhances its stability and water solubility compared to the
free base.

Chemical Structure:

Caption: Chemical structure of 2-Amino-1-naphthol hydrochloride.
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Physicochemical Properties:

Property Value Reference
CAS Number 41772-23-0 [1]
Molecular Formula C10H10CINO [1]
Molecular Weight 195.65 g/mol [1]
White to gray to brown
Appearance [2]
powder/crystal
Purity >95% to >98.0% [1][2]
Solubility Soluble in methanol. [1]
4°C, stored under nitrogen,
Storage ) [1]
away from moisture.
Computational Data:
Property Value Reference
Topological Polar Surface Area
46.25 Az [3]
(TPSA)
logP 2.5494 [3]
Hydrogen Bond Donors 2 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 0 [3]

Experimental Protocols
Synthesis of 2-Amino-1-naphthol Hydrochloride

A common and well-documented method for the preparation of 2-Amino-1-naphthol

hydrochloride involves the reduction of an azo dye, specifically Orange Il, which is
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synthesized from (-naphthol. The following protocol is adapted from established procedures
found in Organic Syntheses.[1]

Materials:

 Sulfanilic acid dihydrate

e Anhydrous sodium carbonate

e Sodium nitrite

e Concentrated hydrochloric acid

e [B-naphthol

e Sodium hydroxide

e |ce

e Sodium hydrosulfite

» Stannous chloride (optional, for purification)
» Decolorizing carbon (optional, for purification)
o Ether

Procedure:

» Diazotization of Sulfanilic Acid:

o Dissolve 105 g (0.5 mole) of sulfanilic acid dihydrate and 26.5 g (0.25 mole) of anhydrous
sodium carbonate in 500 cc of water by heating and stirring.

o Cool the solution to 15°C in an ice bath.

o Add a solution of 37 g (0.54 mole) of sodium nitrite in 100 cc of water.
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o Pour the resulting solution at once into a mixture of 106 cc (1.25 moles) of concentrated
hydrochloric acid and 600 g of ice.

e Coupling to form Orange II:

o Dissolve 72 g (0.5 mole) of B-naphthol in a warm solution of 110 g (2.75 moles) of sodium
hydroxide in 600 cc of water.

o Cool the solution to about 5°C by adding 400 g of ice.
o Add the suspension of the diazonium salt from step 1 and stir well.

o Allow the mixture to stand without external cooling for one hour, during which the azo
compound (Orange 1) will separate.

e Reduction to 2-Amino-1-naphthol:

[¢]

To the paste of Orange Il, add 2.5 L of water and 250 cc of concentrated hydrochloric acid.

[¢]

Heat the mixture to 85-90°C with steam while stirring for one hour.

Filter the hot mixture and cool the filtrate to 35-40°C in an ice bath.

[e]

o

Filter the claret-colored solution into 1.2 L of concentrated hydrochloric acid. 2-Amino-1-
naphthol hydrochloride will precipitate.

o

Allow the mixture to stand for at least two hours with occasional agitation.
* |solation and Washing:
o Collect the precipitated hydrochloride on a Bluchner funnel.

o Wash the product successively with three small portions of 20% hydrochloric acid and
three 50-cc portions of ether.[1]

o Dry the product in the air. The yield is typically 180-200 g.[1]

Purification (optional):
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e Dissolve the crude product in hot water containing a small amount of sodium bisulfite.[1]
« Filter the solution.

o Reprecipitate the purified 2-Amino-1-naphthol hydrochloride by adding hydrochloric acid.
[1]

» Alternatively, dissolve the material by heating in a solution of 2 g of stannous chloride and 2
cc of concentrated hydrochloric acid in 1 L of water.[1]

 Clarify the hot solution by filtration through a mat of decolorizing carbon.

e Add 100 cc of concentrated hydrochloric acid, cool in an ice bath, and add another 100 cc of
acid to induce crystallization of the pure product.[1]

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of 2-Amino-1-naphthol
hydrochloride.

Biological Activity and Signaling Pathways

While many naphthalene derivatives exhibit a range of biological activities, there is limited
contemporary research on the specific biological roles or signaling pathway interactions of 2-
Amino-1-naphthol hydrochloride. Historical studies from the mid-20th century investigated its
carcinogenic properties in the context of its parent amine, 2-naphthylamine, which is a known
carcinogen.[4][5] However, these studies do not elucidate a specific mechanism of action
involving signaling pathways.

Current research on related compounds, such as amidoalkyl naphthols, indicates a broad
spectrum of biological activities including antiviral, antibacterial, and antioxidant properties.[6]
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These activities are generally attributed to the overall chemical structure rather than interaction
with a specific signaling cascade.

Therefore, at present, there is no established evidence to suggest that 2-Amino-1-naphthol
hydrochloride directly modulates specific signaling pathways. Its primary significance in the
scientific community remains as a chemical intermediate.

Safety and Handling

2-Amino-1-naphthol hydrochloride is classified as a hazardous substance and should be
handled with appropriate personal protective equipment.

Hazard Identification:

o Causes serious eye damage.[7]

o May be harmful if swallowed or in contact with skin.

e May cause skin irritation.[8]

Precautionary Measures:

e Wear protective gloves, eye protection, and face protection.

e Wash skin thoroughly after handling.

» Store in a well-ventilated place. Keep container tightly closed.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Amino-1-naphthol hydrochloride is a key synthetic intermediate with well-defined chemical
properties and established synthesis protocols. While its direct biological applications and
interactions with cellular signaling pathways are not extensively characterized, its utility in the
synthesis of a wide range of organic compounds makes it a compound of interest for chemists
and researchers in drug discovery and materials science. This guide provides a foundational
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understanding of its chemistry and handling to support its effective use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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